Lewis-base adducts of 9,10-dihydro-9,10-diboraanthracene: ditopic hydroboration reagents and a B–N analogue of triptycene†
Chemical Communications Pub Date: 2010-04-08 DOI: 10.1039/C001803A
Abstract
The
Recommended Literature
- [1] An artificial CO-releasing metalloprotein built by histidine-selective metallation†
- [2] An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†
- [3] An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†
- [4] An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†
- [5] An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†
- [6] An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†
- [7] An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†
- [8] Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†
- [9] An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†
- [10] Alternative synthesis of the anti-baldness compound RU58841†
Journal Name:Chemical Communications
research_products
-
CAS no.: 89640-58-4